Cas no 61977-56-8 (4-3-(Trifluoromethyl)benzoylpyridine)

4-3-(Trifluoromethyl)benzoylpyridine structure
61977-56-8 structure
Product Name:4-3-(Trifluoromethyl)benzoylpyridine
CAS No:61977-56-8
MF:C13H8F3NO
MW:251.20393371582
MDL:MFCD17535826
CID:461853
PubChem ID:21438388
Update Time:2025-04-19

4-3-(Trifluoromethyl)benzoylpyridine Chemical and Physical Properties

Names and Identifiers

    • Methanone, 4-pyridinyl[3-(trifluoromethyl)phenyl]-
    • pyridin-4-yl-[3-(trifluoromethyl)phenyl]methanone
    • 61977-56-8
    • AKOS012084375
    • Z1020765292
    • DTXSID10613882
    • 4-(m-trifluoromethylbenzoyl)pyridine
    • 4-{[3-(trifluoromethyl)phenyl]carbonyl}pyridine
    • EN300-94844
    • (Pyridin-4-yl)[3-(trifluoromethyl)phenyl]methanone
    • 4-([3-(Trifluoromethyl)phenyl]carbonyl)pyridine
    • CS-0264843
    • 4-[3-(trifluoromethyl)benzoyl]pyridine
    • 4-3-(Trifluoromethyl)benzoylpyridine
    • MDL: MFCD17535826
    • Inchi: 1S/C13H8F3NO/c14-13(15,16)11-3-1-2-10(8-11)12(18)9-4-6-17-7-5-9/h1-8H
    • InChI Key: JBYOLOCXQADHRL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(C2C=CN=CC=2)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 251.05584
  • Monoisotopic Mass: 251.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

4-3-(Trifluoromethyl)benzoylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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